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Compound of Interest

6-Bromo-3-iodopyrazolo[1,5-
Compound Name:
ajpyrimidine

cat. No.: B1527503

An In-Depth Technical Guide to the Safe Handling and Synthetic Utility of 6-Bromo-3-
iodopyrazolo[1,5-a]pyrimidine

Abstract: 6-Bromo-3-iodopyrazolo[1,5-a]pyrimidine is a pivotal heterocyclic building block in
contemporary drug discovery and medicinal chemistry. Its unique di-halogenated structure
offers a platform for sequential and regioselective functionalization, enabling the synthesis of
complex molecular architectures. The pyrazolo[1,5-a]pyrimidine core is a recognized
"privileged scaffold,” frequently found in potent kinase inhibitors and other biologically active
agents.[1][2][3] This guide provides a comprehensive technical overview for researchers and
drug development professionals, covering critical safety protocols, prudent handling
procedures, key reactivity insights, and validated experimental methodologies to ensure both
laboratory safety and synthetic success.

Compound Profile and Physicochemical Properties

6-Bromo-3-iodopyrazolo[1,5-a]pyrimidine is a solid organic compound whose value lies in
the differential reactivity of its two halogen substituents. The carbon-iodine bond is significantly
more labile than the carbon-bromine bond under typical palladium-catalyzed cross-coupling
conditions, allowing for selective reactions at the 3-position.

Table 1: Physicochemical and Identification Data
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Property

IUPAC Name

Value

6-bromo-3-
iodopyrazolo[1,5-
a]pyrimidine

Source

[41L5]

Molecular Formula CeH3BrINs [41[5]
Molecular Weight 323.92 g/mol [41[5]
CAS Number 1109284-33-4 [4][5]
Appearance Solid (typically light yellow) [6]

SMILES C1=C(C=NC2=C(C=NN21))Br  [4][5]

| InChlKey | YYRFAUZQNJMKHU-UHFFFAOYSA-N |[4][5] |

Comprehensive Safety and Hazard Assessment

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 6-Bromo-3-iodopyrazolo[1,5-a]pyrimidine is classified as a hazardous

substance.[4] Adherence to strict safety protocols is mandatory.

Table 2: GHS Hazard Classification

Hazard Code

Description

Pictogram

H302 Harmful if swallowed Exclamation Mark
H315 Causes skin irritation Exclamation Mark
H319 Causes serious eye irritation Exclamation Mark
H335 May cause respiratory irritation ~ Exclamation Mark

Source: PubChem CID 56845243[4]
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Associated Hazards
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Caption: GHS Hazard pictogram and associated statements.

Personal Protective Equipment (PPE)

The causality behind PPE selection is the prevention of exposure via all potential routes:
inhalation, ingestion, and dermal contact.

o Eye Protection: Wear safety glasses with side-shields conforming to EN166 (EU) or NIOSH
(US) standards. The risk of serious eye irritation necessitates this primary control.

« Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber) inspected prior
to use. Use proper glove removal technique to avoid skin contact. This is critical as the
compound is a known skin irritant.[4]

o Respiratory Protection: Use personal protective equipment and avoid dust formation. If
engineering controls (like a fume hood) are insufficient or when handling large quantities, a
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NIOSH-approved particulate respirator is required to mitigate the risk of respiratory tract
irritation.[4][6]

o Body Protection: A standard laboratory coat is required. Ensure it is buttoned to protect
against accidental spills.

Emergency First-Aid Procedures

Immediate and correct response to exposure is critical.

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician immediately.

» In Case of Skin Contact: Take off immediately all contaminated clothing.[6][7] Wash off with
soap and plenty of water. Consult a physician if irritation persists.

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes and seek
immediate medical attention.[6][7]

« If Swallowed: Rinse mouth with water. Call a poison center or doctor if you feel unwell. Never
give anything by mouth to an unconscious person.

Prudent Laboratory Handling and Storage

Proper handling and storage protocols are self-validating systems designed to maintain
compound integrity and prevent accidental exposure or degradation.

Handling

» Ventilation: All manipulations must be performed in a well-ventilated area, preferably within a
certified chemical fume hood, to avoid inhalation of dust.[6]

 Inert Atmosphere: While not strictly required for short-term handling, for reactions sensitive to
oxidation or moisture, handling under an inert atmosphere (e.g., nitrogen or argon) is good
practice.
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 Static Discharge: Take precautionary measures against static discharges, especially when
transferring large quantities of powdered material.[7]

Storage

o Conditions: Keep the container tightly closed in a dry and well-ventilated place.[5] Store in a
cool, dark place, typically recommended at 2-8°C for long-term stability.[5]

e Incompatibilities: Keep away from strong oxidizing agents and strong acids.[7]

» Container: Store in the original, clearly labeled container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling of 6-Bromo-3-iodopyrazolo[1,5-
a]pyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1527503#safety-and-handling-of-6-bromo-3-
iodopyrazolo-1-5-a-pyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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